Cas no 1180744-27-7 (2-(4,5-Dichloro-6-oxopyridazin-1(6H)-yl)-N-methylacetamide)

• Product Name: 2-(4,5-Dichloro-6-oxopyridazin-1(6H)-yl)-N-methylacetamide
• CAS No: 1180744-27-7
• MF: C₇H₇Cl₂N₃O₂
• MW: 236.055379152298
• CID: 5206240
• Update Time: 2025-10-29

2-(4,5-Dichloro-6-oxopyridazin-1(6H)-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-Dichloro-6-oxopyridazin-1(6H)-yl)-N-methylacetamide
• 2-(4,5-Dichloro-6-oxo-6H-pyridazin-1-yl)-N-methyl-acetamide

• Inchi： 1S/C7H7Cl2N3O2/c1-10-5(13)3-12-7(14)6(9)4(8)2-11-12/h2H,3H2,1H3,(H,10,13)
• InChI Key： KBWAXLSVVDTQSE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)CC(NC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 338
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8

Additional information on 2-(4,5-Dichloro-6-oxopyridazin-1(6H)-yl)-N-methylacetamide

Comprehensive Overview of 2-(4,5-Dichloro-6-oxopyridazin-1(6H)-yl)-N-methylacetamide (CAS No. 1180744-27-7)

2-(4,5-Dichloro-6-oxopyridazin-1(6H)-yl)-N-methylacetamide (CAS No. 1180744-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridazinone core, is often explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its molecular structure, which combines a dichloropyridazinone moiety with an N-methylacetamide side chain, offering versatile reactivity and functional properties.

The growing demand for novel bioactive molecules has placed 2-(4,5-Dichloro-6-oxopyridazin-1(6H)-yl)-N-methylacetamide under the spotlight. Its CAS No. 1180744-27-7 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Recent studies highlight its potential as a building block for heterocyclic compounds, which are pivotal in developing new therapeutics and agrochemicals. The compound's chlorinated pyridazinone structure also makes it a candidate for investigating enzyme inhibition and receptor modulation.

In the context of green chemistry and sustainable synthesis, 2-(4,5-Dichloro-6-oxopyridazin-1(6H)-yl)-N-methylacetamide is being evaluated for its environmental impact and synthetic efficiency. Researchers are optimizing its production to minimize waste and energy consumption, aligning with global trends toward eco-friendly chemical processes. Questions like "How to synthesize 2-(4,5-Dichloro-6-oxopyridazin-1(6H)-yl)-N-methylacetamide sustainably?" or "What are the applications of CAS 1180744-27-7 in drug development?" are commonly encountered in academic and industrial forums.

The compound's N-methylacetamide group contributes to its solubility and bioavailability, making it a valuable intermediate in medicinal chemistry. Its dichloropyridazinone scaffold is also being studied for its potential in designing antimicrobial and anti-inflammatory agents. With the rise of antibiotic resistance, the search for new molecular frameworks like this one has intensified, driving further exploration of its properties.

From an analytical perspective, CAS No. 1180744-27-7 is often characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help elucidate its structural features and purity, ensuring its suitability for high-value applications. The compound's stability under various conditions is another area of interest, particularly for industrial-scale production and storage.

In summary, 2-(4,5-Dichloro-6-oxopyridazin-1(6H)-yl)-N-methylacetamide (CAS No. 1180744-27-7) represents a promising candidate for multiple scientific disciplines. Its unique heterocyclic architecture and functional groups open doors to innovative research in pharmaceuticals, agrochemicals, and beyond. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.